Cas no 116008-54-9 (1H-Benzimidazol-6-amine,2-(methylthio)-)

• Product Name: 1H-Benzimidazol-6-amine,2-(methylthio)-
• CAS No: 116008-54-9
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 131028
• PubChem ID: 21226914
• Update Time: 2025-04-19

1H-Benzimidazol-6-amine,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-amine,2-(methylthio)-
• Benzimidazole, 5(or 6)-amino-2-(methylthio)- (6CI)
• SCHEMBL2593902
• 116008-54-9
• AKOS010614682
• 2-methylsulfanyl-3H-benzimidazol-5-amine
• AKOS003574379
• SCHEMBL17076824

• Inchi： 1S/C8H9N3S/c1-12-8-10-6-3-2-5(9)4-7(6)11-8/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： FTUPVZFFTQNCFB-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(=CC=2N1)N

Computed Properties

• Exact Mass: 179.052
• Monoisotopic Mass: 179.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80A^2